molecular formula C13H15F3N2O B8673542 N-Cyclohexyl-6-(trifluoromethyl)-3-pyridinecarboxamide

N-Cyclohexyl-6-(trifluoromethyl)-3-pyridinecarboxamide

Cat. No. B8673542
M. Wt: 272.27 g/mol
InChI Key: SRDCBDZHNPHDRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Cyclohexyl-6-(trifluoromethyl)-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C13H15F3N2O and its molecular weight is 272.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Cyclohexyl-6-(trifluoromethyl)-3-pyridinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Cyclohexyl-6-(trifluoromethyl)-3-pyridinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H15F3N2O

Molecular Weight

272.27 g/mol

IUPAC Name

N-cyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide

InChI

InChI=1S/C13H15F3N2O/c14-13(15,16)11-7-6-9(8-17-11)12(19)18-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,18,19)

InChI Key

SRDCBDZHNPHDRK-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC(=O)C2=CN=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 6-(trifluoromethyl)-3-pyridinecarboxylic acid (2.0 g, 10.5 mmol) in DMF (10 mL) was added HATU (4.18 g, 11.0 mmol) followed by Hunig's base (1.83 mL, 10.5 mmol). After 15 minutes, cyclohexylamine (2.40 mL, 20.9 mmol) was added, and the reaction mixture was stirred for 45 minutes at room temperature. The reaction was poured onto water (˜300 mL). After 5 minutes, the resulting aqueous mixture was filtered, and the white solid was air dried for ˜15 minutes to afford the title compound (2.57 g). LC-MS (ES) m/z=273 [M+H]+.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
4.18 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.83 mL
Type
reactant
Reaction Step Two
Quantity
2.4 mL
Type
reactant
Reaction Step Three

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